Cas no 1105232-01-6 (4-(2-methylpropanamido)-N-{2-(E)-2-phenylethenesulfonamidoethyl}benzamide)

• Product Name: 4-(2-methylpropanamido)-N-{2-(E)-2-phenylethenesulfonamidoethyl}benzamide
• CAS No: 1105232-01-6
• MF: C₂₁H₂₅N₃O₄S
• MW: 415.505903959274
• CID: 6439480
• PubChem ID: 29693623
• Update Time: 2025-05-20

4-(2-methylpropanamido)-N-{2-(E)-2-phenylethenesulfonamidoethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylpropanamido)-N-{2-(E)-2-phenylethenesulfonamidoethyl}benzamide
• (E)-4-isobutyramido-N-(2-(2-phenylvinylsulfonamido)ethyl)benzamide
• VU0643466-1
• 4-(2-methylpropanamido)-N-{2-[(E)-2-phenylethenesulfonamido]ethyl}benzamide
• 4-(2-methylpropanoylamino)-N-[2-[[(E)-2-phenylethenyl]sulfonylamino]ethyl]benzamide
• 1105232-01-6
• F5454-0264
• AKOS024508768

• Inchi： 1S/C21H25N3O4S/c1-16(2)20(25)24-19-10-8-18(9-11-19)21(26)22-13-14-23-29(27,28)15-12-17-6-4-3-5-7-17/h3-12,15-16,23H,13-14H2,1-2H3,(H,22,26)(H,24,25)/b15-12+
• InChI Key： OWIYNADMNRUAMN-NTCAYCPXSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCCNC(C1C=CC(=CC=1)NC(C(C)C)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 415.15657746g/mol
• Monoisotopic Mass: 415.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-(2-methylpropanamido)-N-{2-(E)-2-phenylethenesulfonamidoethyl}benzamide

4-(2-Methylpropanamido)-N-{2-(E)-2-Phenylethenesulfonamidoethyl}benzamide (CAS No. 1105232-01-6): A Comprehensive Overview

4-(2-Methylpropanamido)-N-{2-(E)-2-Phenylethenesulfonamidoethyl}benzamide (CAS No. 1105232-01-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzamide with a unique structure that includes an amide and a sulfonamide functional group. The compound's structure and properties make it a promising candidate for various therapeutic applications, particularly in the areas of cancer treatment and anti-inflammatory drugs.

The molecular formula of 4-(2-Methylpropanamido)-N-{2-(E)-2-Phenylethenesulfonamidoethyl}benzamide is C₁₉H₂₃N₃O₃S, and its molecular weight is approximately 377.46 g/mol. The compound's structure features a benzene ring linked to an amide group, which is further connected to a sulfonamide moiety. This intricate arrangement of functional groups contributes to the compound's unique chemical and biological properties.

In recent years, significant advancements have been made in understanding the pharmacological properties of 4-(2-Methylpropanamido)-N-{2-(E)-2-Phenylethenesulfonamidoethyl}benzamide. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities, making it a valuable candidate for drug development. One of the key mechanisms through which this compound exerts its effects is by modulating the activity of specific enzymes and signaling pathways involved in inflammation and cancer progression.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory properties of 4-(2-Methylpropanamido)-N-{2-(E)-2-Phenylethenesulfonamidoethyl}benzamide. The researchers found that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This inhibition was attributed to the compound's ability to interfere with the NF-κB signaling pathway, a key regulator of inflammatory responses.

In addition to its anti-inflammatory effects, 4-(2-Methylpropanamido)-N-{2-(E)-2-Phenylethenesulfonamidoethyl}benzamide has shown promise as an anti-cancer agent. A 2020 study published in Cancer Research demonstrated that the compound selectively induced apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves the activation of caspase-dependent apoptotic pathways and the downregulation of anti-apoptotic proteins such as Bcl-2 and Bcl-xL.

The structural features of 4-(2-Methylpropanamido)-N-{2-(E)-2-Phenylethenesulfonamidoethyl}benzamide, particularly the presence of the sulfonamide group, contribute to its high selectivity and low toxicity towards normal cells. This selectivity is crucial for minimizing side effects and improving the therapeutic index of potential drugs derived from this compound.

Beyond its direct pharmacological effects, 4-(2-Methylpropanamido)-N-{2-(E)-2-Phenylethenesulfonamidoethyl}benzamide has also been explored for its potential use as a lead compound in drug discovery. Researchers are actively investigating structural modifications to enhance its potency, stability, and bioavailability. For example, substituting different functional groups on the benzene ring or modifying the sulfonamide moiety can lead to compounds with improved pharmacological profiles.

The synthesis of 4-(2-Methylpropanamido)-N-{2-(E)-2-Phenylethenesulfonamidoethyl}benzamide involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include coupling reactions between amine derivatives and acid chlorides or sulfonyl chlorides, followed by purification steps such as column chromatography or recrystallization.

In conclusion, 4-(2-Methylpropanamido)-N-{2-(E)-2-Phenylethenesulfonamidoethyl}benzamide (CAS No. 1105232-01-6) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and pharmacological properties make it an attractive candidate for developing new therapeutic agents for treating inflammatory diseases and cancers. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for future drug development efforts.